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Compound of Interest

Compound Name:
3-Aminothieno[2,3-b]pyridine-2-

carboxylic acid

Cat. No.: B112805 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties of 3-
Aminothieno[2,3-b]pyridine-2-carboxylic acid, a heterocyclic compound of interest in

medicinal chemistry and drug discovery.

Core Molecular Data
The fundamental physicochemical properties of 3-Aminothieno[2,3-b]pyridine-2-carboxylic
acid are summarized in the table below. These values are essential for a range of experimental

and computational applications, from reaction stoichiometry to molecular modeling.

Property Value

Molecular Formula C₈H₆N₂O₂S[1][2]

Molecular Weight 194.21 g/mol [1][2]

CAS Number 58327-75-6[1]

Molecular Structure and Connectivity
The structural arrangement of atoms within 3-Aminothieno[2,3-b]pyridine-2-carboxylic acid
is crucial for understanding its chemical reactivity and biological interactions. The molecule
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consists of a fused thieno[2,3-b]pyridine bicyclic core, substituted with an amino group at the 3-

position and a carboxylic acid group at the 2-position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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